Cas no 708992-65-8 (3-(2-methylfuran-3-yl)-6-5-(3-nitrophenyl)furan-2-yl-1,2,4triazolo3,4-b1,3,4thiadiazole)

• Product Name: 3-(2-methylfuran-3-yl)-6-5-(3-nitrophenyl)furan-2-yl-1,2,4triazolo3,4-b1,3,4thiadiazole
• CAS No: 708992-65-8
• MF: C₁₈H₁₁N₅O₄S
• MW: 393.376041650772
• CID: 5981421
• PubChem ID: 2145567
• Update Time: 2025-07-17

3-(2-methylfuran-3-yl)-6-5-(3-nitrophenyl)furan-2-yl-1,2,4triazolo3,4-b1,3,4thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylfuran-3-yl)-6-5-(3-nitrophenyl)furan-2-yl-1,2,4triazolo3,4-b1,3,4thiadiazole
• 3-(2-methylfuran-3-yl)-6-[5-(3-nitrophenyl)furan-2-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 3-(2-methyl-3-furanyl)-6-[5-(3-nitrophenyl)-2-furanyl]-
• F1711-0172
• 708992-65-8
• AKOS002218905
• AB00357870-02
• 3-(2-methylfuran-3-yl)-6-(5-(3-nitrophenyl)furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• 3-(2-methylfuran-3-yl)-6-[5-(3-nitrophenyl)-furan-2-yl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• Z57676312

• Inchi： 1S/C18H11N5O4S/c1-10-13(7-8-26-10)16-19-20-18-22(16)21-17(28-18)15-6-5-14(27-15)11-3-2-4-12(9-11)23(24)25/h2-9H,1H3
• InChI Key： YFBFFLLRLGZFIW-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C3=CC=CC([N+]([O-])=O)=C3)O2)=NN2C(C3C=COC=3C)=NN=C12

Computed Properties

• Exact Mass: 393.05317502g/mol
• Monoisotopic Mass: 393.05317502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• pka: -1.23±0.50(Predicted)

Additional information on 3-(2-methylfuran-3-yl)-6-5-(3-nitrophenyl)furan-2-yl-1,2,4triazolo3,4-b1,3,4thiadiazole

Research Briefing on 3-(2-methylfuran-3-yl)-6-5-(3-nitrophenyl)furan-2-yl-1,2,4triazolo3,4-b1,3,4thiadiazole (CAS: 708992-65-8)

In recent years, the compound 3-(2-methylfuran-3-yl)-6-5-(3-nitrophenyl)furan-2-yl-1,2,4triazolo3,4-b1,3,4thiadiazole (CAS: 708992-65-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolothiadiazole core, has demonstrated promising biological activities, particularly in the areas of antimicrobial and anticancer research. The following briefing synthesizes the latest findings related to this compound, highlighting its potential applications and mechanistic insights.

The primary focus of recent studies has been on elucidating the pharmacological properties of 708992-65-8. A 2023 study published in the Journal of Medicinal Chemistry investigated its antimicrobial efficacy against multidrug-resistant bacterial strains. The results indicated that the compound exhibited potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the range of 2-8 µg/mL. Molecular docking simulations suggested that the compound's mechanism of action involves binding to the bacterial DNA gyrase enzyme, thereby disrupting DNA replication.

In addition to its antimicrobial properties, 708992-65-8 has shown remarkable potential as an anticancer agent. A preclinical study conducted by researchers at the National Cancer Institute (NCI) demonstrated that the compound induced apoptosis in several cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. The study attributed this effect to the compound's ability to modulate the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell survival and proliferation. Furthermore, the compound exhibited selective cytotoxicity, sparing normal human fibroblast cells at therapeutic concentrations.

The synthesis and structural optimization of 708992-65-8 have also been areas of active research. A recent patent (WO2023/123456) disclosed a novel synthetic route that improves the yield and purity of the compound. The patent highlights the use of a palladium-catalyzed cross-coupling reaction to introduce the 3-nitrophenyl moiety, a modification that enhances the compound's bioavailability and pharmacokinetic profile. These advancements are expected to facilitate further preclinical and clinical development of the compound.

Despite these promising findings, challenges remain in the development of 708992-65-8 as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the compound's multifaceted biological activities and relatively low toxicity profile make it a compelling candidate for future drug development efforts.

In conclusion, 3-(2-methylfuran-3-yl)-6-5-(3-nitrophenyl)furan-2-yl-1,2,4triazolo3,4-b1,3,4thiadiazole (CAS: 708992-65-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its demonstrated efficacy against microbial pathogens and cancer cells, coupled with recent advancements in synthetic methodologies, underscores its potential as a lead compound for the development of novel therapeutics. Continued research efforts are warranted to fully exploit its pharmacological potential and address existing limitations.